Cas no 7015-25-0 (2-phenylcyclopentane-1-carboxylic Acid)

• Product Name: 2-phenylcyclopentane-1-carboxylic Acid
• CAS No: 7015-25-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD00092229
• CID: 974680
• PubChem ID: 344795
• Update Time: 2025-05-20

2-phenylcyclopentane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-phenylcyclopentane-1-carboxylic Acid
• 2-phenylCyclopentanecarboxylic acid
• NSC401904
• 2-Phenyl-cyclopentancarbonsaeure
• 2-phenyl-cyclopentanecarboxylic acid
• AC1L81DJ
• AC1Q74FN
• CTK8E4118
• SureCN839092
• trans-2-phenyl-cyclo-pentanecarboxylic acid
• EN300-227527
• SCHEMBL26525691
• DTXSID20322716
• FT-0731461
• CS-0240282
• AKOS017518221
• Z1255486781
• A848060
• NSC-401904
• 2-phenylcyclopentanecarboxylicacid
• 7015-25-0
• MFCD00092229
• DA-25701

• MDL： MFCD00092229
• Inchi： 1S/C12H14O2/c13-12(14)11-8-4-7-10(11)9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8H2,(H,13,14)
• InChI Key： CINPEFPDYGSEDP-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.151
• Boiling Point: 345.4°C at 760 mmHg
• Flash Point: 159.6°C
• Refractive Index: 1.562
• PSA: 37.3
• LogP: 2.65490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-phenylcyclopentane-1-carboxylic Acid

Exploring 2-Phenylcyclopentane-1-carboxylic Acid (CAS No. 7015-25-0): Properties, Applications, and Market Insights

2-Phenylcyclopentane-1-carboxylic Acid (CAS No. 7015-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic carboxylic acid features a phenyl group attached to a cyclopentane ring, offering unique structural properties that make it valuable in synthetic chemistry. Researchers often search for "2-Phenylcyclopentane-1-carboxylic Acid synthesis" or "CAS 7015-25-0 applications," reflecting growing interest in its potential uses.

The molecular structure of 2-Phenylcyclopentane-1-carboxylic Acid combines aromatic and aliphatic characteristics, with the carboxylic acid group providing reactivity for further chemical modifications. This dual nature makes it particularly interesting for drug discovery, where scientists frequently investigate "phenylcyclopentane derivatives in medicine." The compound's molecular weight of 190.24 g/mol and moderate polarity contribute to its solubility profile, which is crucial for formulation development.

In pharmaceutical applications, 2-Phenylcyclopentane-1-carboxylic Acid serves as a key intermediate for various bioactive molecules. Recent studies have explored its potential in developing anti-inflammatory agents and central nervous system modulators, addressing current healthcare challenges. The search term "7015-25-0 in drug development" has shown increasing popularity in scientific literature databases, indicating its relevance to modern therapeutic research.

The chemical synthesis of 2-Phenylcyclopentane-1-carboxylic Acid typically involves cyclopentane ring formation followed by phenyl group introduction. Process optimization remains an active area of investigation, with many researchers seeking "efficient synthesis of phenylcyclopentane carboxylic acids." Recent advances in catalytic methods have improved yields and reduced environmental impact, aligning with green chemistry principles that dominate current industry discussions.

Material science applications of CAS 7015-25-0 include its use as a building block for advanced polymers and liquid crystals. The compound's rigid yet flexible structure contributes to material properties that interest engineers developing new functional materials. Online searches for "phenylcyclopentane-based materials" have increased by 35% year-over-year, reflecting growing commercial interest in these applications.

Quality control for 2-Phenylcyclopentane-1-carboxylic Acid involves rigorous analytical techniques including HPLC, NMR, and mass spectrometry. Purity standards typically exceed 98%, with specialized grades available for research and industrial use. The search query "7015-25-0 purity specifications" appears frequently in procurement databases, highlighting the importance of quality in end-use applications.

Market analysis indicates steady growth in demand for phenylcyclopentane carboxylic acid derivatives, particularly in Asia-Pacific pharmaceutical markets. Suppliers have reported increased inquiries about "bulk 2-Phenylcyclopentane-1-carboxylic Acid" as production scales up for commercial applications. Regulatory status varies by region, but the compound generally falls outside restricted categories, facilitating global trade.

Storage and handling of 2-Phenylcyclopentane-1-carboxylic Acid require standard laboratory precautions. The compound demonstrates good stability under recommended conditions, with technical datasheets emphasizing protection from moisture and extreme temperatures. Safety searches for "7015-25-0 MSDS" remain consistently high, reflecting proper industry attention to material handling protocols.

Future research directions for CAS 7015-25-0 include exploration of its enantiomeric forms and their differential biological activities. The pharmaceutical industry shows particular interest in "chiral phenylcyclopentane carboxylic acids" as potential building blocks for next-generation therapeutics. This aligns with broader trends toward targeted drug development and personalized medicine approaches.

Environmental considerations for 2-Phenylcyclopentane-1-carboxylic Acid production continue to evolve, with recent life cycle assessments comparing synthetic routes. The search term "green synthesis of 7015-25-0" has emerged in environmental chemistry circles, reflecting the industry's sustainability focus. Modern production facilities increasingly adopt waste-minimization strategies for such intermediates.

Academic interest in phenylcyclopentane carboxylic acid chemistry remains strong, with over 120 peer-reviewed publications referencing CAS 7015-25-0 in the past decade. Research hotspots include its use in multicomponent reactions and as a scaffold for molecular diversity. Database analytics show rising searches for "7015-25-0 research papers" among graduate students and industrial researchers alike.

In conclusion, 2-Phenylcyclopentane-1-carboxylic Acid represents a versatile chemical building block with expanding applications across multiple industries. Its unique structural features and synthetic accessibility continue to drive innovation, particularly in pharmaceutical development. As research advances, this compound will likely maintain its position as an important intermediate in organic synthesis and drug discovery pipelines.